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Introduction

Calcium sulfide (CaS), found in its mineralogical form as oldhamite, is a rare but scientifically
significant component of certain meteorites.[1] Its presence provides a unique window into the
conditions of the early solar nebula, particularly regarding temperature, pressure, and oxygen
fugacity.[2][3] Oldhamite is primarily associated with highly reduced meteorites, such as
enstatite chondrites and aubrites, where it exists as an accessory mineral.[4][5][6] Due to its
high reactivity with water and oxygen, oldhamite is unstable in terrestrial environments, making
its study in pristine meteorite falls crucial for understanding its origin and the processes of early
solar system formation.[5][7] This guide provides a comprehensive overview of the natural
occurrence of calcium sulfide in meteorites, detailing its composition, formation, and the
analytical methods used for its characterization.

Physicochemical Properties and Occurrence

Oldhamite is a calcium sulfide mineral with a chemical formula typically represented as
(Ca,Mg,Fe)S.[4][6] It crystallizes in the cubic system, similar to halite (rock salt), indicating a
highly ionic bond structure.[1][7] The mineral is often pale to dark brown and is found as
anhedral grains filling the interstitial spaces between silicate minerals in enstatite chondrites
and achondrites.[4][6]
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The mineral was first identified in the Bustee meteorite, which fell in India in 1852.[4][7] It
occurs in association with minerals like enstatite, augite, niningerite, osbornite, and troilite.[4][8]
A critical characteristic of oldhamite is its solubility in water and instability in humid air, where it
readily alters to secondary minerals such as gypsum, calcite, and portlandite.[5][7][9] This high
reactivity means that pristine, unweathered meteorite samples are essential for accurate study.

[5]

Formation and Origin of Meteoritic Oldhamite

The formation of oldhamite is indicative of highly reducing, high-temperature environments with
extremely low oxygen availability.[3][10] Two primary hypotheses for its origin are currently
discussed within the scientific community: condensation from the solar nebula and formation
through magmatic processes on a parent body.

Solar Nebula Condensation

Many researchers believe that oldhamite formed as a direct condensate from the hot gases of
the solar nebula.[3][5] With a very high melting point of approximately 2525°C (for pure Cas), it
is considered an early nebular condensate.[8][11] This model is supported by laboratory
experiments demonstrating that pure CaS can condense from vapor phases of calcium and
sulfur.[3]

Parent Body Magmatism

An alternative or complementary theory suggests that oldhamite could form during igneous
melting and differentiation processes within enstatite chondrite-like parent bodies.[2][11] The
presence of oldhamite in both enstatite chondrites and aubrites (enstatite achondrites, which
are igneous rocks) is a key point in this discussion.[2][3] Experiments have been conducted to
understand the behavior of oldhamite in silicate melts under the reducing conditions necessary
for aubrite formation.[11]

The logical pathways for these two formation theories are visualized below.
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Figure 1: Hypothesized Formation Pathways for Oldhamite
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Caption: Hypothesized formation pathways for meteoritic oldhamite.
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Upon landing on Earth, oldhamite undergoes rapid weathering due to the planet's humid and
oxygen-rich atmosphere. This alteration process transforms the primary calcium sulfide into
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more stable secondary minerals.
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Figure 2: Terrestrial Weathering of Oldhamite

Click to download full resolution via product page
Caption: Simplified pathway of oldhamite's terrestrial alteration.

Quantitative Data

Quantitative analysis of oldhamite provides crucial data on its composition and the elemental
substitutions that occur within its crystal lattice. Electron microprobe analysis is a common
technique for determining its elemental makeup.

Table 1: Chemical Composition of Oldhamite in Select Meteorites (% weight)
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Element Bustee Meteorite[8] Kota-Kf)ta Ideal CaS[8]
Meteorite[8]

Ca 53.45 51.0 55.55

Mg 1.49 0.90 -

Fe 0.32 5.50 -

Mn 0.17 - -

Na 0.04 - -

Cu 0.02 - -

S 44.74 41.6 44.45

Total 100.00 99.23 100.00

Note: The Bustee analysis was recalculated to 100% after the deduction of impurities. The
Kota-Kota data is an average of 11 determinations.

The abundance of oldhamite varies among different classes of enstatite meteorites.

Table 2: Proportional Fractions of Oldhamite in Enstatite Meteorites

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.handbookofmineralogy.org/pdfs/oldhamite.pdf
https://www.handbookofmineralogy.org/pdfs/oldhamite.pdf
https://www.handbookofmineralogy.org/pdfs/oldhamite.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Proportion of

e Meteorite )
Classification Group Oldhamite Reference
Name
(vol%)
Enstatite
] EH3 Sahara 97072 1.1 [3]
Chondrite
Enstatite
) EH3 Yamato 691 0.9 [3]
Chondrite
Enstatite
) EH4 Indarch 1.3 [3]
Chondrite
Enstatite )
) EH5 Saint Sauveur 0.5 [3]
Chondrite
Enstatite .
, EL3 Allan Hills 85119 0.4 [3]
Chondrite
Enstatite o
] EL6 Huvittis 0.2 [3]
Chondrite
Enstatite )
] EL6 Khairpur 0.1 [3]
Chondrite
Aubrite . .
) - Bishopville 0.3 [3]
(Achondrite)
Aubrite
] - Norton County 0.2 [3]
(Achondrite)

Experimental Protocols for Analysis

The study of oldhamite requires specialized analytical techniques to determine its composition,
trace element content, and isotopic ratios, as well as to understand its formation conditions.

Electron Microprobe Analysis (EMPA)

This is a standard non-destructive technique used to determine the abundance of major and
minor elements in oldhamite.
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Sample Preparation: A polished thin section of the meteorite or a grain mount is prepared
and coated with a thin layer of carbon to ensure electrical conductivity.

Instrumentation: An electron microprobe instrument is used, which focuses a beam of high-
energy electrons onto the sample surface.

Methodology: The electron beam excites the atoms in the oldhamite grain, causing them to
emit characteristic X-rays. The wavelengths and intensities of these X-rays are measured by
wavelength-dispersive spectrometers (WDS). By comparing the intensities to those from
known standards, the concentrations of elements like Ca, S, Fe, Mg, and Mn can be
quantified. The data from the Kota-Kota meteorite in Table 1 was obtained using this method.

[8]

Laser Ablation Inductively Coupled Plasma Mass
Spectrometry (LA-ICP-MS)

This technique is employed to measure the abundance of trace elements, particularly Rare

Earth Elements (REE), within oldhamite grains.

Sample Preparation: A polished thin section of the meteorite is used. The locations of
oldhamite grains are pre-identified using microscopy or EMPA.

Instrumentation: The system consists of a high-power laser coupled to an ICP-MS.

Methodology: A focused laser beam is used to ablate a microscopic amount of material from
the surface of an oldhamite grain. The ablated material is transported by an inert carrier gas
(e.g., helium) into the high-temperature argon plasma of the ICP-MS. The plasma ionizes the
atoms, which are then passed into the mass spectrometer to be separated by their mass-to-
charge ratio and counted. This allows for the determination of REE patterns, which can
distinguish between different formation conditions (e.g., primitive EH3 vs. metamorphosed
EHS5 chondrites).[2]

Isotopic Analysis via Sulfide Extraction

This protocol is designed to separate different sulfur-bearing compounds to measure their

sulfur isotopic abundances.
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e Sample Preparation: Meteorite samples are crushed into a fine powder.[12]
o Methodology:

o Water-Soluble Sulfates: The powdered sample is first treated with water to dissolve any
soluble sulfates, which are then precipitated as barium sulfate.[12]

o Acid-Volatile Sulfides (including CaS): The remaining solid is treated with a weak acid
(e.q., 20% acetic acid) followed by a strong acid (e.g., concentrated HCI).[12] Calcium
sulfide reacts to produce hydrogen sulfide (H2S) gas.

o Gas Trapping: The evolved H2S gas is bubbled through a silver nitrate or cadmium acetate
solution to precipitate it as silver sulfide (Ag=S) or cadmium sulfide (CdS).[12]

o Mass Spectrometry: The resulting sulfide precipitate is then converted to SOz or SFe gas
for analysis in a gas-source mass spectrometer to determine the S34/S32 ratio.[12]

The general workflow for the chemical and isotopic analysis of oldhamite is depicted below.
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Figure 3: General Analytical Workflow for Oldhamite
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Caption: A generalized workflow for the analysis of oldhamite in meteorites.
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Conclusion

Calcium sulfide, in the form of the mineral oldhamite, is a key indicator of the highly reducing
conditions that existed in specific regions of the early solar system.[3] Its exclusive occurrence
in enstatite chondrites and aubrites makes it a valuable subject for understanding the formation
and evolution of these rare meteorite types.[2][4] The study of oldhamite's chemical and
isotopic composition through advanced analytical techniques continues to provide insights into
nebular condensation processes, parent body metamorphism, and the primordial distribution of
elements.[2] Due to its instability in terrestrial environments, future research will continue to rely
on the rapid recovery and careful curation of new meteorite falls to further unravel the secrets
held within this unique mineral.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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meteorites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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